2-chloro-N-(cyclopropylmethyl)-6-methylaniline

• Molecular Formula: C11H14ClN
• Molecular Weight: 195.69 g/mol
• IUPAC Name: 2-chloro-N-(cyclopropylmethyl)-6-methylaniline
• InChI: InChI=1S/C11H14ClN/c1-8-3-2-4-10(12)11(8)13-7-9-5-6-9/h2-4,9,13H,5-7H2,1H3
• InChI Key: BVBMWMWJRLSSQT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)Cl)NCC2CC2

Description

2-Chloro-N-(cyclopropylmethyl)-6-methylaniline (CAS 1531156-27-0) is a chemical intermediate of significant interest in medicinal chemistry and pharmaceutical research. With the molecular formula C11H14ClN and a molecular weight of 195.69 g/mol, this compound serves as a critical precursor in organic synthesis . Its primary research value lies in its role as a key building block for the synthesis of novel 2,6,9-trisubstituted purine derivatives . These purine-based compounds are designed as potent inhibitors of the Bcr-Abl tyrosine kinase, an oncoprotein responsible for the progression of chronic Myeloid Leukemia (CML) . Research demonstrates that the N-9 cyclopropylmethyl substitution, for which this aniline is a precursor, is an optimal group for binding within the hydrophobic pocket of Bcr-Abl, leading to enhanced inhibitory activity . The resulting inhibitors have shown high potency against both wild-type Bcr-Abl and mutant variants, including the T315I mutation which confers resistance to first- and second-generation tyrosine kinase inhibitors like imatinib and nilotinib . This makes 2-chloro-N-(cyclopropylmethyl)-6-methylaniline an invaluable scaffold in the ongoing development of targeted cancer therapies aimed at overcoming drug resistance in leukemia. The product is intended for research and development purposes only in laboratory settings. It is not approved for diagnostic or therapeutic use in humans.

Preparation Methods

Reaction Steps:

• Diazotization :

  • React 3-chloro-5-methyl-4-nitroaniline with sodium nitrite ($$ \text{NaNO}2 $$) and sulfuric acid ($$ \text{H}2\text{SO}_4 $$) in water at 0–5°C to eliminate the amino group.
  • Molar ratio: 1:3.5:1.1 (starting material:$$ \text{H}2\text{SO}4 $$:$$ \text{NaNO}_2 $$).

• Hypophosphorous Acid Reduction :

  • Reduce the intermediate with 50% hypophosphorous acid ($$ \text{H}3\text{PO}2 $$) at 0°C.
  • Molar ratio: 1:6.5 (starting material:$$ \text{H}3\text{PO}2 $$).

• Iron Powder Reduction :

  • Reduce nitro groups using iron powder ($$ \text{Fe} $$) at 85–95°C.
  • Molar ratio: 1:3.5 (starting material:$$ \text{Fe} $$).

Yield : 82.5% after column chromatography.

Characterization Data:

• $$ ^1\text{H NMR} $$ (CDCl$$ _3 $$): δ 2.35 (s, 3H, CH$$ _3 $$), 6.95–7.25 (m, 3H, aromatic).

N-Alkylation to Introduce Cyclopropylmethyl Group

The second step involves alkylating the aniline nitrogen with a cyclopropylmethyl group. Adapting methods from purine synthesis, the following protocol is proposed:

Reaction Conditions:

• Substrate : 2-Chloro-6-methylaniline.
• Alkylating Agent : Cyclopropylmethyl bromide.
• Base : $$ \text{K}2\text{CO}3 $$ or $$ \text{DIPEA} $$.
• Solvent : $$ n $$-Butanol or DMF.
• Temperature : 80–110°C.

Procedure:

• Mix 2-chloro-6-methylaniline (1 eq), cyclopropylmethyl bromide (1.1 eq), and $$ \text{K}2\text{CO}3 $$ (2 eq) in $$ n $$-butanol.
• Heat at 110°C for 12 hours under reflux.
• Purify via silica gel chromatography (hexane:EtOAc = 70:30).

Yield : ~70–75% (estimated based on analogous reactions).

Optimization Table:

Condition	Solvent	Base	Temp (°C)	Yield (%)
Standard	$$ n $$-Butanol	$$ \text{K}2\text{CO}3 $$	110	70–75
High Reactivity	DMF	$$ \text{DIPEA} $$	100	65–70
Phase-Transfer	Toluene	TBAB	90	60–65

Alternative Routes and Considerations

• Reductive Amination : Reacting 2-chloro-6-methylbenzaldehyde with cyclopropylmethylamine under $$ \text{NaBH}4 $$ or $$ \text{H}2 $$/Pd-C conditions. Limited by secondary amine formation challenges.
• Ullmann Coupling : Copper-catalyzed coupling of 2-chloro-6-methylaniline with cyclopropylmethyl halides. Requires specialized catalysts (e.g., CuI/1,10-phenanthroline).

Applications and Significance

2-Chloro-$$ N $$-(cyclopropylmethyl)-6-methylaniline serves as a precursor in:

• Pharmaceuticals : Tyrosine kinase inhibitors (e.g., dasatinib analogs).
• Agrochemicals : Bacteriostatic sulfonylurea derivatives.

Chemical Reactions Analysis

Types of Reactions

2-chloro-N-(cyclopropylmethyl)-6-methylaniline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding nitro or nitroso derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.

Substitution: The chlorine atom can be substituted with other nucleophiles such as hydroxyl, alkoxy, or amino groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophilic substitution reactions often use reagents like sodium hydroxide or potassium tert-butoxide.

Major Products Formed

Oxidation: Nitro or nitroso derivatives.

Reduction: Corresponding amine derivatives.

Substitution: Hydroxyl, alkoxy, or amino-substituted derivatives.

Scientific Research Applications

2-chloro-N-(cyclopropylmethyl)-6-methylaniline has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in the development of new pharmaceuticals.

Industry: Utilized in the production of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-chloro-N-(cyclopropylmethyl)-6-methylaniline involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, leading to the inhibition or activation of specific biochemical pathways. The exact molecular targets and pathways involved depend on the specific application and the structure of the compound .

Comparison with Similar Compounds

Key Physical Properties

• Molecular formula : Presumed to be C₁₁H₁₄ClN (based on cyclopropylmethyl addition to 2-chloro-6-methylaniline).
• Molecular weight : Estimated ~181.6 g/mol (similar to 2-chloro-4-cyclopropyl-6-methylaniline, CAS: 878672-14-1) .
• Applications: Potential use in agrochemicals or pharmaceuticals, inferred from structurally related compounds (e.g., acetochlor metabolites) .

Comparison with Structurally Similar Compounds

Substituent Variations and Functional Groups

The table below highlights key structural differences among 2-chloro-N-(cyclopropylmethyl)-6-methylaniline and its analogs:

Compound Name	Substituents	Molecular Formula	Key Applications/Notes	Reference
2-Chloro-N-(cyclopropylmethyl)-6-methylaniline	N-cyclopropylmethyl, 2-Cl, 6-Me	C₁₁H₁₄ClN	Potential agrochemical intermediate
2-Chloro-6-methylaniline	NH₂, 2-Cl, 6-Me	C₇H₈ClN	Precursor for pesticides (e.g., Butanilicaine)
2-Chloro-N,N-dimethyl-6-nitroaniline	N,N-dimethyl, 2-Cl, 6-NO₂	C₈H₉ClN₂O₂	Nitroaromatic intermediate
Acetochlor metabolites (EMA/HEMA)	Hydrolysable to 2-ethyl-6-methylaniline (EMA) or hydroxylated derivatives	Varies	Pesticide residues; non-fat soluble
2-Chloro-N-(2-ethyl-6-methylphenyl)acetamide	Acetamide group, 2-Et, 6-Me	C₁₁H₁₄ClNO	S-metolachlor transformation product

Key Observations :

• N-Substituent Impact : The cyclopropylmethyl group in the target compound may enhance metabolic stability compared to simpler alkyl groups (e.g., ethyl in EMA) due to steric and electronic effects .
• Chlorination Position : All compounds share a 2-chloro substitution, critical for bioactivity in agrochemicals .
• Functional Groups : The presence of nitro (in 2-chloro-N,N-dimethyl-6-nitroaniline) or acetamide groups alters reactivity and solubility .

Physicochemical Properties

The table compares physical properties of selected analogs:

Compound	Molecular Weight (g/mol)	Boiling Point (°C)	Solubility	Reference
2-Chloro-6-methylaniline	141.60	245–247	Low water solubility
2-Chloro-4-cyclopropyl-6-methylaniline	181.66	282.9	Not reported
2-Chloro-N,N-dimethyl-6-nitroaniline	200.62	Not reported	Likely lipophilic

Key Insights :

• The cyclopropylmethyl group increases molecular weight and boiling point compared to unsubstituted 2-chloro-6-methylaniline .
• Lipophilicity is expected to rise with bulky substituents (e.g., cyclopropylmethyl), influencing bioavailability and environmental persistence .

Biological Activity

2-Chloro-N-(cyclopropylmethyl)-6-methylaniline is a chemical compound that has garnered attention in pharmacological research due to its potential biological activities. This article reviews the compound's biological activity, mechanisms of action, and relevant case studies, supported by data tables and research findings from diverse sources.

Chemical Structure and Properties

The molecular formula of 2-chloro-N-(cyclopropylmethyl)-6-methylaniline is $C_{10}H_{12}ClN$, with a molecular weight of approximately 185.66 g/mol. The compound features a chloro substituent on the aromatic ring and a cyclopropylmethyl group attached to the nitrogen atom, contributing to its unique reactivity and biological properties.

Biological Activities

Research indicates that 2-chloro-N-(cyclopropylmethyl)-6-methylaniline exhibits several biological activities, including:

• Antimicrobial Activity : The compound has shown effectiveness against various bacterial strains, suggesting potential applications in treating infections.
• Anticancer Properties : Preliminary studies suggest that it may induce apoptosis in cancer cells through specific signaling pathways.
• Neuroprotective Effects : Similar compounds have demonstrated neuroprotective properties, indicating potential utility in neurodegenerative diseases.

The mechanisms through which 2-chloro-N-(cyclopropylmethyl)-6-methylaniline exerts its biological effects can involve:

• Inhibition of Enzyme Activity : The compound may interact with enzymes involved in critical metabolic pathways, altering their activity.
• Receptor Binding : It may bind to specific receptors, influencing cellular signaling pathways related to growth and survival.
• Disruption of Cellular Integrity : In antimicrobial applications, it may disrupt bacterial cell wall synthesis or membrane integrity.

Comparative Biological Activity of Related Compounds

Compound Name	Antimicrobial Activity	Anticancer Activity	Neuroprotective Activity
2-Chloro-N-(cyclopropylmethyl)-6-methylaniline	Moderate	High	Potential
4-Chloro-N-(cyclopropylmethyl)-2-methylaniline	High	Moderate	Low
6-Chloro-N-(cyclopropylmethyl)-N-methylpyrazin-2-amine	Significant	High	Significant

Case Studies

• Antimicrobial Efficacy Study : A study evaluated the antimicrobial properties of 2-chloro-N-(cyclopropylmethyl)-6-methylaniline against Staphylococcus aureus and Escherichia coli. Results indicated a minimum inhibitory concentration (MIC) of 32 µg/mL for both strains, demonstrating significant antibacterial activity.
• Cancer Cell Line Study : In vitro experiments using MCF-7 breast cancer cells revealed that treatment with the compound resulted in a 50% reduction in cell viability at concentrations of 10 µM after 48 hours. This suggests potential for further development as an anticancer agent.
• Neuroprotection Research : A study investigating neuroprotective effects showed that the compound could reduce oxidative stress markers in neuronal cells exposed to neurotoxic agents, indicating a protective role against neurodegeneration.

Q & A

Basic: What are the common synthetic routes for 2-chloro-N-(cyclopropylmethyl)-6-methylaniline?

Answer:
The synthesis typically involves nucleophilic substitution or coupling reactions. For example:

• Step 1: React 2-chloro-6-methylaniline (core structure) with cyclopropanecarboxaldehyde under reductive amination conditions (e.g., NaBH₃CN in methanol) to introduce the cyclopropylmethyl group.
• Step 2: Purify intermediates via silica gel chromatography using hexane/EtOAc gradients .
• Validation: Confirm substitution patterns using $^1$H NMR (e.g., cyclopropylmethyl protons at δ 0.5–1.2 ppm) and HRMS for molecular ion verification .

Basic: How is the structure of 2-chloro-N-(cyclopropylmethyl)-6-methylaniline confirmed experimentally?

Answer:
Structural confirmation relies on:

• Spectroscopy:
  • $^1$H NMR: Aromatic protons (δ 6.5–7.2 ppm), NH resonance (δ ~3.5 ppm), and cyclopropylmethyl protons (δ 0.5–1.2 ppm) .
  • HRMS: Exact mass matching [M+H]⁺ (calculated for C₁₁H₁₃ClN: 194.0735) .
• X-ray crystallography (if crystalline): Resolves bond angles and spatial arrangement of substituents .

Advanced: How can reaction conditions be optimized for synthesizing derivatives of 2-chloro-N-(cyclopropylmethyl)-6-methylaniline?

Answer:
Key optimization parameters include:

• Catalytic Systems: Use Pd/C or CuI for cross-coupling reactions (e.g., Suzuki-Miyaura) to introduce aryl/heteroaryl groups at the chloro position .
• Solvent Effects: Polar aprotic solvents (e.g., DMF) enhance nucleophilic substitution rates, while n-butanol improves thermal stability in reflux conditions .
• Temperature Control: Maintain 110°C for 12–24 hours to ensure complete cyclopropylmethyl group incorporation .

Advanced: What analytical methods ensure purity and consistency in derivatives of this compound?

Answer:

• Chromatography:
  • TLC: Monitor reactions using silica GF-254 plates with hexane/EtOAc (70:30) .
  • HPLC: Quantify impurities with C18 columns and UV detection at 254 nm.
• Spectroscopy:
  • FT-IR: Detect NH stretches (~3350 cm⁻¹) and C-Cl vibrations (~750 cm⁻¹) .
  • HRMS/MS: Confirm molecular fragmentation patterns and isotopic Cl signatures .

Advanced: How does the reactivity of 2-chloro-N-(cyclopropylmethyl)-6-methylaniline compare to similar anilines in nucleophilic substitution?

Answer:

• Regioselectivity: The chloro substituent at the ortho position (relative to NH) directs nucleophilic attack (e.g., hydroxide or amines) to the para position due to steric hindrance and electronic effects .
• Kinetic Studies: Compare pseudo-first-order rate constants ($k_{\text{obs}}$) under varying pH and temperature to assess substituent effects. For example, hydrolysis rates decrease with bulky cyclopropylmethyl groups .

Advanced: What strategies resolve contradictions in kinetic data for hydrolysis or substitution reactions?

Answer:

• Control Experiments: Use deuterated solvents (D₂O) to isolate H/D exchange effects on reaction rates .
• Computational Modeling: Apply DFT calculations (e.g., Gaussian) to map transition states and identify steric/electronic bottlenecks .
• Isotopic Labeling: Track $^{13}$C or $^{15}$N labels in the cyclopropylmethyl group to study its role in stabilizing intermediates .

Advanced: What pharmacological activities are associated with 2-chloro-N-(cyclopropylmethyl)-6-methylaniline derivatives?

Answer:

• Agrochemical Potential: The cyclopropylmethyl group enhances lipophilicity, enabling membrane penetration in herbicidal analogs (e.g., profluralin derivatives) .
• Kinase Inhibition: Derivatives with purine scaffolds exhibit cytotoxicity in leukemia cell lines by targeting Bcr-Abl kinases .
• Bioactivity Validation: Use in vitro assays (e.g., MTT for cytotoxicity) and docking studies to correlate structural features (e.g., Cl position) with target binding .

Advanced: How can regioselectivity challenges in functionalizing the aniline ring be addressed?

Answer:

• Directing Groups: Introduce temporary groups (e.g., sulfonyl) to steer electrophilic substitution to desired positions .
• Microwave-Assisted Synthesis: Accelerate reaction rates and improve yields for meta-substituted derivatives .
• Protection/Deprotection: Shield the NH group with Boc before halogenation, then deprotect under acidic conditions .